N-cyclopropyl-6-isopropyl-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide

• IUPAC Name: N-cyclopropyl-1,3-dimethyl-6-propan-2-ylpyrazolo[3,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C15H20N4O/c1-8(2)12-7-11(15(20)16-10-5-6-10)13-9(3)18-19(4)14(13)17-12/h7-8,10H,5-6H2,1-4H3,(H,16,20)
• InChI Key: QVZAYJZUGFSCMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=CC(=N2)C(C)C)C(=O)NC3CC3)C
• Molecular Formula: C15H20N4O
• Molecular Weight: 272.35 g/mol

Description

Synthesis Analysis

The synthesis of related pyrazolopyridine derivatives often involves cycloaddition reactions, condensation with various reagents, and functionalization through palladium-catalyzed aminocarbonylation. For example, Keating and Alam (2021) demonstrated the introduction of carboxamide moieties to pyrazolo[3,4-b]pyridines using palladium-catalyzed aminocarbonylation, showcasing the functional group tolerance and efficiency of this methodology (Keating & Alam, 2021).

Molecular Structure Analysis

The molecular structure of pyrazolopyridine derivatives has been extensively studied, revealing insights into their tautomeric forms and substituent effects. Donaire-Arias et al. (2022) provided an analysis of over 300,000 1H-pyrazolo[3,4-b]pyridines, discussing the diversity of substituents and their implications on the molecule's properties and applications (Donaire-Arias et al., 2022).

Chemical Reactions and Properties

Pyrazolopyridines undergo various chemical reactions, including cycloadditions, ring transformations, and functionalization. Charris-Molina et al. (2017) reported a regioselective synthesis of fully substituted pyrazolo[3,4-b]pyridines via microwave-assisted reactions, showcasing the compounds' versatility in chemical transformations (Charris-Molina et al., 2017).

Physical Properties Analysis

The physical properties of pyrazolopyridines, including solubility, melting points, and crystallinity, are closely tied to their molecular structures. The arrangement of substituents significantly influences these properties, affecting the compounds' behavior in various solvents and conditions.

Chemical Properties Analysis

Pyrazolopyridines exhibit a range of chemical properties due to their heterocyclic nature. Their reactivity with different chemical agents, stability under various conditions, and potential for further derivatization make them valuable in synthetic chemistry. The ability to undergo cycloaddition reactions, as demonstrated by Elattar and El‐Mekabaty (2021), further highlights their chemical versatility and potential for creating complex heterocyclic systems (Elattar & El‐Mekabaty, 2021).